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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B3320825 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tetramethylammonium acetate (TMAA) is a quaternary ammonium salt that finds diverse

applications in biomedical research and pharmaceutical development. It is frequently utilized as

a phase-transfer catalyst in organic synthesis, a supporting electrolyte in electrochemical

studies, and as a component in various biological buffers and reaction mixtures. The hydrate

form is often preferred for its stability and ease of handling. Accurate and reproducible

preparation of stock solutions is critical for ensuring the reliability of experimental outcomes.

This document provides a detailed protocol for the preparation of a 1 M aqueous stock solution

of tetramethylammonium acetate hydrate.

Quantitative Data Summary
A summary of the key quantitative properties of tetramethylammonium acetate hydrate is

provided in the table below for easy reference.
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Property Value Source(s)

Molecular Weight (anhydrous) 133.19 g/mol [1]

Molecular Weight (hydrate) 151.20 g/mol [2]

Appearance White crystalline solid

Solubility (Water) Highly soluble

Solubility (Other)

Soluble in polar organic

solvents (e.g., methanol,

ethanol)

Storage (Solid) Store below +30°C

Storage (1 M Aqueous

Solution)

Refrigerator (2-8 °C) for up to

3 months

Storage (10 M Aqueous

Solution)

Refrigerator (2-8 °C) for up to

6 months

Storage (In solvent)
-20°C for 1 month; -80°C for 6

months

Experimental Protocol: Preparation of 1 M
Tetramethylammonium Acetate Hydrate Stock
Solution
This protocol outlines the step-by-step procedure for preparing a 1 M aqueous stock solution of

tetramethylammonium acetate hydrate.

Materials and Equipment
Tetramethylammonium acetate hydrate (CAS No. 10581-12-1)

High-purity water (e.g., deionized, distilled, or Milli-Q)

Analytical balance
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Volumetric flask (appropriate volume, e.g., 100 mL or 1 L)

Beaker

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Step-by-Step Procedure
Calculate the required mass of tetramethylammonium acetate hydrate. To prepare a 1 M

solution, you will need to dissolve the molar mass of the compound in 1 liter of solvent.[3]

The molecular weight of tetramethylammonium acetate monohydrate is approximately

151.20 g/mol .[2] For other hydration states, use the molecular weight specified by the

manufacturer.

For 1 L of 1 M solution, you will need 151.20 g.

For 100 mL of 1 M solution, you will need 15.12 g.

Weigh the tetramethylammonium acetate hydrate. Place a weighing boat on the analytical

balance and tare it. Carefully weigh the calculated mass of the tetramethylammonium
acetate hydrate.

Dissolve the solid. Add approximately half of the final desired volume of high-purity water to

a beaker. Place a magnetic stir bar in the beaker and put it on a magnetic stirrer. Slowly add

the weighed tetramethylammonium acetate hydrate to the water while stirring. Continue

stirring until the solid is completely dissolved.

Transfer the solution to a volumetric flask. Once the solid is fully dissolved, carefully transfer

the solution from the beaker into a volumetric flask of the appropriate size. Rinse the beaker

with a small amount of high-purity water and add the rinsing to the volumetric flask to ensure

a complete transfer of the solute.
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Bring the solution to the final volume. Add high-purity water to the volumetric flask until the

bottom of the meniscus reaches the calibration mark.[4]

Homogenize the solution. Cap the volumetric flask and invert it several times to ensure the

solution is thoroughly mixed and the concentration is uniform.

Storage. Transfer the prepared stock solution into a clearly labeled and sealed container. For

short-term storage (up to 3 months), store the solution in a refrigerator at 2-8°C. For longer-

term storage, consider aliquoting and freezing at -20°C (for up to 1 month) or -80°C (for up to

6 months).

Diagrams
Experimental Workflow
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Caption: Workflow for preparing a stock solution.
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Applications in Research and Drug Development
Tetramethylammonium acetate is a versatile reagent with several applications in scientific

research and the pharmaceutical industry:

Phase-Transfer Catalyst: It facilitates reactions between reactants in different phases (e.g.,

an aqueous phase and an organic phase), which is particularly useful in the synthesis of

complex organic molecules and pharmaceutical intermediates.

Biochemical Assays: It can be used as a component in buffers for various biochemical and

enzymatic assays, helping to maintain a stable pH and ionic environment.

Organic Synthesis: It serves as a reagent in a variety of organic reactions, including the

preparation of esters, amides, and carboxylic acids.[5]

Material Science: Due to its physicochemical properties, it is being explored for the

development of novel materials like ionic liquids and liquid crystals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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